1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)-

• Molecular Formula: C9H6BrF3N2
• Molecular Weight: 279.06 g/mol
• IUPAC Name: 6-bromo-1-methyl-2-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C9H6BrF3N2/c1-15-7-4-5(10)2-3-6(7)14-8(15)9(11,12)13/h2-4H,1H3
• InChI Key: MPLXNILRYLCIHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Br)N=C1C(F)(F)F

Description

1H-Benzimidazole, 6-bromo-1-methyl-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H6BrF3N2 and its molecular weight is 279.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 5-bromo-N1-methylbenzene-1,2-diamine (300 mg) and TFA (10 ml) was stirred at 90° C. overnight. The mixture was quenched with saturated NaHCO3 solution and extracted with EtOAc. The organic layer was separated, washed with water and brine, dried over MgSO4, passed through NH silica gel pad and concentrated in vacuo. The precipitate was collected by filtration, washed with IPE/hexane and dried in vacuo to give the title compound (265 mg) as a purple solid.